Cas no 1352507-77-7 (4-Acetamido-6-chloroquinoline-3-carboxylic acid)

• Product Name: 4-Acetamido-6-chloroquinoline-3-carboxylic acid
• CAS No: 1352507-77-7
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 5060607
• Update Time: 2025-10-29

4-Acetamido-6-chloroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-6-chloroquinoline-3-carboxylic acid
• 4-Acetylamino-6-chloro-quinoline-3-carboxylic acid

• Inchi： 1S/C12H9ClN2O3/c1-6(16)15-11-8-4-7(13)2-3-10(8)14-5-9(11)12(17)18/h2-5H,1H3,(H,17,18)(H,14,15,16)
• InChI Key： LCDVIKPHRFFOMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(C(=O)O)=CN=2)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 2.1
• Topological Polar Surface Area: 79.3

Additional information on 4-Acetamido-6-chloroquinoline-3-carboxylic acid

4-Acetamido-6-chloroquinoline-3-carboxylic Acid: A Comprehensive Overview

4-Acetamido-6-chloroquinoline-3-carboxylic acid, also known by its CAS number 1352507-77-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities. The structure of 4-Acetamido-6-chloroquinoline-3-carboxylic acid comprises a quinoline ring system with substituents at positions 4, 6, and 3, which include an acetamido group, a chlorine atom, and a carboxylic acid group, respectively. These functional groups contribute to the compound's unique chemical properties and potential therapeutic applications.

The synthesis of 4-Acetamido-6-chloroquinoline-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by the introduction of substituents at specific positions through various organic reactions such as nucleophilic substitution, acetylation, and oxidation. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. For instance, studies published in Journal of Medicinal Chemistry have highlighted the use of microwave-assisted synthesis to expedite the formation of quinoline derivatives, including this compound.

The biological activity of 4-Acetamido-6-chloroquinoline-3-carboxylic acid has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it inhibits key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promising results in anti-cancer studies, particularly in targeting cancer cells through mechanisms such as apoptosis induction and cell cycle arrest. A study published in Nature Communications highlighted its ability to selectively inhibit cancer cell proliferation while sparing normal cells, suggesting its potential as a targeted therapy.

In terms of pharmacokinetics, 4-Acetamido-6-chloroquinoline-3-carboxylic acid exhibits favorable properties that make it suitable for drug development. Its lipophilic nature enhances its absorption across biological membranes, while its metabolic stability ensures prolonged retention in systemic circulation. However, further studies are required to fully characterize its pharmacokinetic profile and assess its bioavailability in different formulations.

The application of 4-Acetamido-6-chloroquinoline-3-carboxylic acid extends beyond pharmacology into materials science and biotechnology. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in metalloenzyme mimics and catalytic systems. Furthermore, recent research has focused on its use as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and sensing technologies.

In conclusion, 4-Acetamido-6-chloroquinoline-3-carboxylic acid, with its unique structural features and versatile functional groups, represents a valuable compound for both therapeutic and non therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and chemical properties, paving the way for its integration into various fields of science and technology.